Cas no 859928-95-3 (859928-95-3)
859928-95-3 Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanol,4-methylene-3-[2-[tetrahydro-7a-methyl-1-(1,4,5-trimethyl-2-hexenyl)-4(3aH)-indanylidene]ethylidene]-,3,5-dinitrobenzoate (6CI)
- 3,5-DINITRO-BENZOIC ACID-4-METHYLENE-3-{2-[7A-METHYL-1-(1,4,5-TRIMETHYL-HEX-2-ENYL)-OCTAHYDRO-INDEN-4-YLIDENE]-ETHYLIDE...
- 3,5-Dinitro-benzoic acid-4-methylene-3-{2-[7a-methyl-1-(1,4,5-trimethyl-hex-2-enyl)-octahydro-inden-4-ylidene]-ethylidene}-cyclohexyl ester(Vitamin D2-3',5'-dinitrobenzoate)
- Cyclohexanol,4-methylene-3-[2-[tetrahydro-7a-methyl-1-(1,4,5-trimethyl-2-hexenyl)-4(3aH)-indanylidene]ethylidene]-,3,5-dinitr
- Vitamin D2-3',5'-dinitrobenzoate
- CID 126963805
- [(1S,3Z)-3-[(2E)-2-[(1R,3aS,7aR)-7a-Methyl-1-[(E,1R,4R)-1,4,5-trimethylhex-2-enyl]-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylene-cyclohexyl] 3,5-dinitrobenzoate
- Cyclohexanol, 4-methylene-3-[2-[tetrahydro-7a-methyl-1-(1,4,5-trimethyl-2-hexenyl)-4(3aH)-indanylidene]ethylidene]-, 3,5-dinitrobenzoate
- Cyclohexanol, 4-methylene-3-[2-[tetrahydro-7a-methyl-1-(1,4,5-trimethyl-2-hexenyl)-4(3aH)-indanylidene]ethylidene]-, 3,5-dinitrobenzoate (6CI)
- 859928-95-3
-
- MDL: MFCD10574882
- Inchi: 1S/C35H46N2O6/c1-22(2)23(3)9-10-25(5)32-15-16-33-26(8-7-17-35(32,33)6)12-13-27-20-31(14-11-24(27)4)43-34(38)28-18-29(36(39)40)21-30(19-28)37(41)42/h9-10,12-13,18-19,21-23,25,31-33H,4,7-8,11,14-17,20H2,1-3,5-6H3/t23-,25+,31-,32+,33-,35+/m0/s1
- InChI Key: LECFLFJCNVVCCI-BRHURQBYSA-N
- SMILES: O(C(C1C=C(C=C(C=1)[N+](=O)[O-])[N+](=O)[O-])=O)[C@H]1CCC(=C)C(C1)=CC=C1CCC[C@@]2(C)[C@H]1CC[C@@H]2[C@@H](C=C[C@H](C)C(C)C)C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 43
- Rotatable Bond Count: 8
- Complexity: 1140
- Topological Polar Surface Area: 118
Experimental Properties
- Density: 1.16±0.1 g/cm3(Predicted)
- Boiling Point: 669.5±55.0 °C(Predicted)
859928-95-3 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB465105-10 mg |
Vitamin D2-3',5'-dinitrobenzoate; . |
859928-95-3 | 10mg |
€65.00 | 2023-07-18 | ||
| abcr | AB465105-100 mg |
Vitamin D2-3',5'-dinitrobenzoate; . |
859928-95-3 | 100MG |
€315.00 | 2023-07-18 | ||
| abcr | AB465105-1 g |
Vitamin D2-3',5'-dinitrobenzoate; . |
859928-95-3 | 1g |
€1,265.00 | 2023-07-18 | ||
| abcr | AB465105-10mg |
Vitamin D2-3',5'-dinitrobenzoate; . |
859928-95-3 | 10mg |
€65.00 | 2025-04-16 | ||
| abcr | AB465105-100mg |
Vitamin D2-3',5'-dinitrobenzoate; . |
859928-95-3 | 100mg |
€315.00 | 2025-04-16 | ||
| abcr | AB465105-1g |
Vitamin D2-3',5'-dinitrobenzoate; . |
859928-95-3 | 1g |
€1265.00 | 2025-04-16 | ||
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | A01_1411070-10mg |
3,5-Dinitro-benzoic acid-4-methylene-3-{2-[7a-methyl-1-(1,4,5-trimethyl-hex-2-enyl)-octahydro-inden-4-ylidene]-ethylidene}-cyclohexyl ester(Vitamin D2-3',5'-dinitrobenzoate) |
859928-95-3 | nan | 10mg |
¥1247.00 | 2025-04-12 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | A01_1411070-100mg |
3,5-Dinitro-benzoic acid-4-methylene-3-{2-[7a-methyl-1-(1,4,5-trimethyl-hex-2-enyl)-octahydro-inden-4-ylidene]-ethylidene}-cyclohexyl ester(Vitamin D2-3',5'-dinitrobenzoate) |
859928-95-3 | nan | 100mg |
¥5124.00 | 2025-04-12 |
859928-95-3 Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on 859928-95-3
Exploring the Potential of Compound CAS NO 859928-95-3 in Biomedical Applications
The compound 859928-95-3 has emerged as a subject of significant interest in recent biomedical research. This novel compound holds promise for a variety of therapeutic applications, particularly in the fields of oncology and inflammation. Its unique chemical structure contributes to its potential efficacy, making it a focal point for scientific investigation.
Recent studies have demonstrated that 859928-95-3 exhibits strong anti-inflammatory properties, which could be harnessed for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Moreover, its anticancer activity has been explored in preclinical models, showing remarkable efficacy against various cancer cell lines.
The development of 859928-95-3 was driven by the need for more effective and targeted therapies in oncology. Its distinct mechanism of action sets it apart from conventional chemotherapeutic agents, potentially reducing adverse effects while enhancing therapeutic outcomes.
One of the most compelling aspects of 859928-95-3 is its ability to modulate multiple cellular pathways simultaneously. This multi-target approach not only enhances its therapeutic potential but also provides a foundation for personalized medicine strategies. Clinical trials are currently underway to further validate these findings and assess safety profiles.
Furthermore, advancements in drug delivery systems have enabled the optimization of 859928-95-3's pharmacokinetics, improving bioavailability and minimizing off-target effects. These innovations underscore its potential as a next-generation therapeutic agent.
In conclusion, 859928-95-3 represents a groundbreaking discovery in the biomedical field, offering new avenues for treating complex diseases. Its unique properties and versatile applications position it as a leading candidate in contemporary drug development research.
859928-95-3 (859928-95-3) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)